Cas no 2138126-12-0 (4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride)

• Product Name: 4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride
• CAS No: 2138126-12-0
• MF: C₁₀H₁₉ClO₃S
• MW: 254.774061441422
• CID: 5902035
• PubChem ID: 165492229
• Update Time: 2025-08-05

4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride
• 2138126-12-0
• EN300-1145196
• 4-[(3-methylcyclopentyl)oxy]butane-1-sulfonyl chloride

• Inchi： 1S/C10H19ClO3S/c1-9-4-5-10(8-9)14-6-2-3-7-15(11,12)13/h9-10H,2-8H2,1H3
• InChI Key： WUPPHWOUVHKSAT-UHFFFAOYSA-N
• SMILES： ClS(CCCCOC1CCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 254.0743433g/mol
• Monoisotopic Mass: 254.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride

Professional Introduction to 4-(3-methylcyclopentyl)oxybutane-1-sulfonyl Chloride (CAS No. 2138126-12-0)

4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique chemical structure and properties, plays a crucial role in the synthesis of various bioactive molecules. The CAS number 2138126-12-0 provides a distinct identifier for this substance, ensuring precise classification and recognition within scientific communities.

The molecular structure of 4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride consists of a sulfonyl chloride functional group attached to a butane chain, which is further substituted with a 3-methylcyclopentyl moiety. This arrangement imparts unique reactivity and solubility characteristics, making it a valuable intermediate in organic synthesis. The presence of the sulfonyl chloride group enhances its utility in nucleophilic substitution reactions, facilitating the introduction of various functional groups into target molecules.

In recent years, this compound has been extensively studied for its potential applications in drug development. The 3-methylcyclopentyl substituent contributes to the overall steric and electronic properties of the molecule, influencing its interactions with biological targets. Researchers have leveraged these properties to design novel scaffolds for therapeutic agents, particularly in the realm of central nervous system (CNS) drugs and anti-inflammatory medications.

One of the most compelling aspects of 4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride is its role in the synthesis of sulfonamide derivatives. Sulfonamides are a class of heterocyclic compounds that exhibit broad-spectrum biological activity, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The sulfonyl chloride functionality serves as a versatile handle for introducing sulfonamide linkages into complex molecular architectures, enabling the development of next-generation pharmaceuticals.

Recent advancements in medicinal chemistry have highlighted the importance of 4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride in fragment-based drug design. This approach involves identifying small molecular fragments with promising biological activity and then expanding upon these fragments to create more sophisticated drug candidates. The compound’s unique structural features make it an ideal building block for generating novel pharmacophores that can interact with specific biological receptors.

The synthesis of 4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride typically involves multi-step organic reactions, including sulfonylation and cyclization processes. These synthetic pathways require precise control over reaction conditions to ensure high yields and purity. Modern techniques such as flow chemistry have been employed to optimize these processes, enhancing scalability and reproducibility.

From a computational chemistry perspective, 4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with target proteins and enzymes, providing insights into its mechanism of action. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been utilized to predict how this compound might behave within biological systems.

The pharmaceutical industry has shown particular interest in 4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride due to its potential as a key intermediate in producing CNS-active compounds. Research indicates that derivatives of this molecule may modulate neurotransmitter systems involved in mood regulation and cognitive function. Such findings have spurred further investigation into its pharmacological profile and potential therapeutic applications.

In conclusion, 4-(3-methylcyclopentyl)oxybutane-1-sulfonyl chloride (CAS No. 2138126-12-0) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it an invaluable tool for creating novel bioactive molecules. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation for years to come.